![molecular formula C12H11FN2O B1625106 3-[(2-fluorophenyl)methoxy]pyridin-2-amine CAS No. 79707-17-8](/img/structure/B1625106.png)
3-[(2-fluorophenyl)methoxy]pyridin-2-amine
Cat. No. B1625106
M. Wt: 218.23 g/mol
InChI Key: XEXRXNTWCCSPGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05409943
Procedure details
A mixture of 2-fluorobenzyl chloride (50 g, 0.346 mol) and 2-amino-3-hydroxypyridine (39 g, 0.3 15 mol) in 40% aqueous sodium hydroxide solution (200 ml) and dichloromethane (200 ml) was treated with Adogen 464 (5 ml) and stirred vigorously at room temperature for 16 hours. A further 200 ml of water was added and the product extracted into dichloromethane, dried, and the solvent evaporated to obtain the product (54.9 g, 80%), m.p. 85°-86° C.
Name
Yield
80%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[CH2:4]Cl.[NH2:10][C:11]1[C:16]([OH:17])=[CH:15][CH:14]=[CH:13][N:12]=1.O>[OH-].[Na+].ClCCl.CCCCCCCC[N+](CCCCCCCC)(CCCCCCCC)C.[Cl-]>[NH2:10][C:11]1[C:16]([O:17][CH2:4][C:3]2[CH:6]=[CH:7][CH:8]=[CH:9][C:2]=2[F:1])=[CH:15][CH:14]=[CH:13][N:12]=1 |f:3.4,6.7|
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Inputs
Step One
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Name
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|
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Quantity
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50 g
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Type
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reactant
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Smiles
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FC1=C(CCl)C=CC=C1
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Name
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Quantity
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39 g
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Type
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reactant
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Smiles
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NC1=NC=CC=C1O
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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O
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Step Three
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Name
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Quantity
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5 mL
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Type
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catalyst
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Smiles
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CCCCCCCC[N+](C)(CCCCCCCC)CCCCCCCC.[Cl-]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred vigorously at room temperature for 16 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the product extracted into dichloromethane
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent evaporated
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
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Smiles
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NC1=NC=CC=C1OCC1=C(C=CC=C1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 54.9 g | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 72.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
